Cas no 77774-39-1 (ethyl (4-iodophenyl)carbamate)

ethyl (4-iodophenyl)carbamate structure
ethyl (4-iodophenyl)carbamate structure
Product Name:ethyl (4-iodophenyl)carbamate
CAS No:77774-39-1
MF:C9H10INO2
MW:291.085674762726
CID:1788992
PubChem ID:53741
Update Time:2025-04-21

ethyl (4-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl (4-iodophenyl)carbamate
    • carbamic acid, N-(4-iodophenyl)-, ethyl ester
    • ethyl N-(4-iodophenyl)carbamate
    • p-Iodophenyl urethane
    • 77774-39-1
    • p-Iodocarbanilic acid ethyl ester
    • JUQOQFNQIBKYRA-UHFFFAOYSA-N
    • ethyl 4-iodophenylcarbamate
    • SR-01000025144
    • CARBANILIC ACID, p-IODO-, ETHYL ESTER
    • SR-01000025144-1
    • Carbamic acid, (4-iodophenyl)-, ethyl ester
    • DTXSID40228387
    • Carbamic acid, 4-iodophenyl, ethyl ester
    • AKOS001022227
    • SCHEMBL9089286
    • BRN 2721079
    • Z32028321
    • AH-034/07821015
    • 2-12-00-00362 (Beilstein Handbook Reference)
    • Inchi: 1S/C9H10INO2/c1-2-13-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key: JUQOQFNQIBKYRA-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC(=O)OCC

Computed Properties

  • Exact Mass: 290.9752
  • Monoisotopic Mass: 290.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Density: 1.738
  • Boiling Point: 276.7°C at 760 mmHg
  • Flash Point: 121.1°C
  • Refractive Index: 1.633
  • PSA: 38.33
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